Cas no 61204-11-3 (Benzaldehyde, 4,4',4''-(trifluoroethylidyne)tris-)

• Product Name: Benzaldehyde, 4,4',4''-(trifluoroethylidyne)tris-
• CAS No: 61204-11-3
• MF: C₂₃H₁₅F₃O₃
• MW: 396.358617067337
• CID: 488541
• PubChem ID: 20557373
• Update Time: 2025-04-19

Benzaldehyde, 4,4',4''-(trifluoroethylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4',4''-(trifluoroethylidyne)tris-
• 4-[2,2,2-trifluoro-1,1-bis(4-formylphenyl)ethyl]benzaldehyde
• SCHEMBL11358406
• 61204-11-3
• 4,4',4''-(2,2,2-Trifluoroethane-1,1,1-triyl)tribenzaldehyde
• CHMGOYCOTJACOD-UHFFFAOYSA-N
• DTXSID80608664

• Inchi： 1S/C23H15F3O3/c24-23(25,26)22(19-7-1-16(13-27)2-8-19,20-9-3-17(14-28)4-10-20)21-11-5-18(15-29)6-12-21/h1-15H
• InChI Key： CHMGOYCOTJACOD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C=O)=CC=1)(C1C=CC(C=O)=CC=1)C1C=CC(C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 396.09735
• Monoisotopic Mass: 396.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21